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Compound of Interest

Compound Name: Austin

Cat. No.: B12656543

For researchers, scientists, and drug development professionals in Austin, ensuring the proper
disposal of laboratory waste is a critical component of maintaining a safe and compliant work
environment. Adherence to correct procedures not only mitigates risks to personnel and the
environment but also upholds the integrity of research operations. This guide provides
essential, step-by-step information on the safe and legal disposal of chemical, biological, and
other forms of laboratory waste in Austin.

Key Contacts and Regulatory Bodies

Several entities oversee and assist with laboratory waste management in the Austin area. For
facilities not affiliated with a large institution like a university, it is crucial to establish a
relationship with a licensed waste disposal vendor.
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Entity Contact Information Role

Manages the Recycle & Reuse

Drop-off Center for household
City of Austin/Travis County Phone: (512) 974-4343 hazardous waste; can provide

information for small

businesses.[1]

Manages hazardous waste for
University of Texas at Austin the university; their procedures
Phone: (512) 471-3511
EHS reflect local and state

regulations.[2][3]

State agency that regulates
o Phone: (512) 239-2335 _ _
Texas Commission on o _ waste management, including
) ) (Municipal Solid Waste )
Environmental Quality (TCEQ) ] medical and hazardous waste.
Permits) )

Contracted services for the
Private Waste Management Multiple vendors available in collection, transport, and
Vendors the Austin area disposal of regulated medical

and hazardous waste.[5][6]

Chemical Waste Disposal Procedures

Proper identification and segregation of chemical waste are the foundational steps for safe
disposal.[7] Incompatible chemicals must never be mixed.[8]

Waste Characterization and Segregation

All chemical waste must be evaluated to determine if it is hazardous. The Resource
Conservation and Recovery Act (RCRA) defines hazardous waste based on four
characteristics: ignitability, corrosivity, reactivity, and toxicity.[9] Additionally, the Texas
Commission on Environmental Quality (TCEQ) has its own classifications for certain wastes not
federally defined as hazardous.[10]

General Segregation Categories:

e Halogenated Solvents
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Non-Halogenated Solvents

Acids

Bases

Metal-Bearing Waste

Special Wastes (e.g., cyanides, sulfides, pesticides)[9]

Container Management and Labeling

Proper container management is crucial to prevent leaks, spills, and accidental mixing of
incompatible wastes.
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Requirement

Specification

Container Type

Must be compatible with the chemical waste
being stored (e.g., no acid in metal cans).[9]
Containers must be in good condition with non-

leaking, screw-on caps.[9]

Labeling

All waste containers must be clearly labeled with
their contents.[9] Labels should include the
words "Hazardous Waste" and the date when
waste was first added.[8] Pre-printed labels are
available from vendors, or labels can be
created.[8] Old labels on reused containers

must be defaced or removed.[8]

Storage

Containers must be kept closed except when
adding waste.[9] They should be stored at or
near the point of generation and under the
control of the generator.[9] Weekly inspections

of storage areas are recommended.[11][12]

Accumulation Limits

A generator can accumulate up to 55 gallons of
hazardous waste or 1 quart of acutely
hazardous waste at or near the point of
generation.[10] If these limits are exceeded, a
waste pickup must be requested immediately.
[10]

Requesting a Chemical Waste Pickup

For institutions with an established Environmental Health and Safety (EHS) department, a

chemical waste disposal request is typically submitted through an online system.[3][13] For

other facilities, a licensed hazardous waste vendor must be contacted.

Biological and Medical Waste Disposal

Biohazardous waste includes materials contaminated with blood or other potentially infectious

materials, such as cultures, tissues, and sharps.[5] This type of waste requires specific

handling and disposal procedures to prevent the spread of disease.
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Segregation and Containerization

Proper segregation of biological waste is critical. Sharps must be placed in puncture-resistant
containers.[14] Other biohazardous waste should be collected in red biohazard bags.[15]

Waste Type Container Requirement

Puncture-resistant containers specifically
Sharps )
designed for sharps.[14]

Red biohazard bags.[15] These bags should be
Solid Biohazardous Waste placed in a secondary container that is leak-

proof and has a lid.

Liquid Biohazardous Waste Leak-proof, closable containers.

) Often requires double-bagging in red or clear
Pathological Waste ) )
containers labeled "pathological waste."[15]

Treatment and Disposal

In Texas, medical waste can be treated on-site (common for large facilities like hospitals) or
transported by a licensed company for off-site treatment.[14] The most common treatment
method is incineration.[14] Autoclaving is another common method to render the waste non-
infectious.[15]

Disposal of Other Laboratory Waste
Empty Chemical Containers

Disposal procedures for empty chemical containers depend on their prior contents.[2]
Containers that held acutely hazardous chemicals must be disposed of as chemical waste.[2]
Other containers must be thoroughly emptied, with any residue making up less than 3% of the
original weight.[2] The label must be defaced or covered with an "Empty" sticker, and the cap
should be removed.[2]

Glassware
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Most discarded and empty glassware can be placed in designated glass disposal containers,
which are typically blue and white cardboard boxes.[2] However, glassware contaminated with
infectious material should be treated as biohazardous waste and placed in sharps containers.

[2]

Experimental Protocols for Waste Management

While specific experimental protocols will vary by laboratory, the overarching principles of
waste management remain consistent.

o Waste Determination: At the outset of any experiment, a waste determination should be
performed to identify the types of waste that will be generated and the proper disposal
streams.

e Segregation at the Source: Waste should be segregated into the appropriate containers at
the point of generation to prevent cross-contamination.[7]

o Proper Labeling: All waste containers must be accurately labeled with their contents and any
associated hazards.

e Secure Storage: Waste containers should be securely stored in a designated area away from
general laboratory traffic.

o Timely Disposal: Adhere to accumulation limits and schedule waste pickups in a timely

manner.

Visualizing the Disposal Process

To further clarify the procedural steps, the following diagrams illustrate key decision-making
and workflow processes in laboratory waste management.

Figure 1. Decision-making process for initial waste segregation.
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Figure 2. General workflow for arranging a laboratory waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://ehs.utexas.edu/environment-waste/waste-management/other-waste
https://ehs.utexas.edu/environment-waste/waste-management
https://www.medprodisposal.com/texas-medical-waste-disposal-regulations/
https://medcyclellc.com/cities/austin-medical-waste-disposal/
https://www.biomedicalwastesolutions.com/locations/texas/austin-medical-waste-disposal/
https://emsllcusa.com/lab-waste-safe-disposal-in-texas/
https://offices.austincc.edu/safety-and-environmental-management/safety-manual/hazardous-waste-management/
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://ehs.utexas.edu/environment-waste/waste-management/chemical-waste
https://www.danielshealth.com/knowledge-center/austin-biohazardous-medical-waste-disposal
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehs.utexas.edu/hazardous-waste-disposal
https://www.medprodisposal.com/texas-guide-medical-waste-disposal/
https://medsharps.com/blog/understanding-regulated-medical-waste-management-key-2025-requirements/
https://www.benchchem.com/product/b12656543#austin-proper-disposal-procedures
https://www.benchchem.com/product/b12656543#austin-proper-disposal-procedures
https://www.benchchem.com/product/b12656543#austin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12656543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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